Cas no 60630-00-4 (1,3-dichloro-2-(difluoromethoxy)propane)

1,3-Dichloro-2-(difluoromethoxy)propane is a halogenated organic compound characterized by its dichloro and difluoromethoxy functional groups. This structure imparts unique reactivity and stability, making it a valuable intermediate in synthetic chemistry, particularly for pharmaceutical and agrochemical applications. The presence of both chlorine and fluorine atoms enhances its utility in nucleophilic substitution reactions, enabling precise modifications to target molecules. Its balanced lipophilicity and electronic properties contribute to improved bioavailability in drug design. The compound’s stability under various conditions ensures consistent performance in multi-step syntheses. Careful handling is advised due to its potential reactivity, but its controlled use offers significant advantages in constructing complex molecular architectures.
1,3-dichloro-2-(difluoromethoxy)propane structure
60630-00-4 structure
Product Name:1,3-dichloro-2-(difluoromethoxy)propane
CAS No:60630-00-4
MF:C4H6Cl2F2O
MW:178.992646694183
CID:5733412
PubChem ID:23234995
Update Time:2025-05-25

1,3-dichloro-2-(difluoromethoxy)propane Chemical and Physical Properties

Names and Identifiers

    • 1,3-dichloro-2-(difluoromethoxy)propane
    • Propane, 1,3-dichloro-2-(difluoromethoxy)-
    • EN300-317559
    • 60630-00-4
    • Inchi: 1S/C4H6Cl2F2O/c5-1-3(2-6)9-4(7)8/h3-4H,1-2H2
    • InChI Key: WNKHVPXZAJNBEM-UHFFFAOYSA-N
    • SMILES: C(Cl)C(OC(F)F)CCl

Computed Properties

  • Exact Mass: 177.9763765g/mol
  • Monoisotopic Mass: 177.9763765g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 67.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 9.2Ų

1,3-dichloro-2-(difluoromethoxy)propane Pricemore >>

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Additional information on 1,3-dichloro-2-(difluoromethoxy)propane

Research Brief on 1,3-Dichloro-2-(difluoromethoxy)propane (CAS: 60630-00-4): Recent Advances and Applications in Chemical Biology and Pharmaceuticals

1,3-Dichloro-2-(difluoromethoxy)propane (CAS: 60630-00-4) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceutical and agrochemical industries. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and biological activities, as well as its role in drug discovery and development.

Recent studies have highlighted the compound's utility as a versatile building block in organic synthesis. A 2023 publication in the Journal of Fluorine Chemistry demonstrated its efficacy as a precursor for the synthesis of fluorinated heterocycles, which are increasingly important in medicinal chemistry due to their enhanced metabolic stability and bioavailability. The study reported a novel one-pot synthesis method that improved yield and reduced byproducts, making the process more scalable for industrial applications.

In the realm of pharmaceuticals, 1,3-dichloro-2-(difluoromethoxy)propane has shown promise as an intermediate in the development of antiviral agents. A 2024 study published in Bioorganic & Medicinal Chemistry Letters explored its incorporation into nucleoside analogs, which exhibited potent activity against RNA viruses. The difluoromethoxy group was found to enhance membrane permeability and target binding affinity, suggesting its potential for broad-spectrum antiviral therapies.

From a toxicological perspective, recent investigations have provided new insights into the compound's safety profile. A 2023 toxicokinetic study in Chemical Research in Toxicology reported that while the compound exhibits moderate acute toxicity, its metabolites are rapidly excreted, minimizing bioaccumulation risks. These findings are critical for assessing its suitability for large-scale pharmaceutical applications and informing regulatory decisions.

The agrochemical sector has also benefited from research on this compound. A 2024 patent application disclosed its use as a key intermediate in the synthesis of novel fluorinated pesticides with improved environmental persistence and reduced non-target toxicity. This aligns with the growing demand for sustainable crop protection solutions that minimize ecological impact while maintaining efficacy.

Looking ahead, researchers are exploring the compound's potential in targeted drug delivery systems. Preliminary results from a 2024 study suggest that its fluorinated structure could be leveraged to create pH-responsive prodrugs, offering new possibilities for cancer therapeutics. These developments underscore the compound's versatility and its growing importance in advancing chemical biology and pharmaceutical sciences.

In conclusion, 1,3-dichloro-2-(difluoromethoxy)propane (60630-00-4) represents a valuable chemical entity with diverse applications across multiple domains. Ongoing research continues to uncover new facets of its utility, positioning it as a compound of significant interest for future innovation in medicinal chemistry and beyond. The recent advances summarized in this brief highlight both its current applications and promising future directions for exploration.

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